![molecular formula C19H24N2O6S B6557290 N-{3-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]propyl}furan-2-carboxamide CAS No. 1040642-61-2](/img/structure/B6557290.png)
N-{3-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]propyl}furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline . This class of compounds has been reported for different biological activities like anti-microbial, anti-cancer, anti-viral, and anti-HIV .
Synthesis Analysis
The synthesis of similar compounds involves a combination of two synthetic methods: the Petasis reaction and Pomeranz–Fritsch–Bobbitt cyclization . The diastereomeric morpholinone derivative formed in the Petasis reaction was further transformed into 1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid via Pomeranz–Fritsch–Bobbitt cyclization .Molecular Structure Analysis
The molecular structure of this compound is complex, with a tetrahydroisoquinoline core and various functional groups attached. The compound includes a sulfonyl group attached to a propyl chain, which is further attached to a furan-2-carboxamide group .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the Petasis reaction and Pomeranz–Fritsch–Bobbitt cyclization . These reactions lead to the formation of the tetrahydroisoquinoline core of the molecule .Mechanism of Action
Target of Action
It is known that the compound contains a 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline moiety , which is a common structure in many alkaloids . Alkaloids are known to interact with a variety of biological targets, including enzymes and receptors, and can have diverse effects depending on the specific structure of the compound .
Mode of Action
The compound’s structure suggests that it might interact with its targets through a combination of non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects . The presence of the sulfonyl group could potentially allow for additional interactions, depending on the specific target .
Biochemical Pathways
Compounds containing a tetrahydroisoquinoline core are known to be involved in a wide range of biological activities, including anti-inflammatory, anti-viral, anti-fungal, and anti-cancer effects . The exact pathways affected would depend on the specific targets of the compound .
Pharmacokinetics
The compound’s solubility in 1n naoh in methanol suggests that it might be well-absorbed in the body . The presence of the sulfonyl group could potentially affect the compound’s distribution and metabolism .
Result of Action
Given the broad range of biological activities associated with tetrahydroisoquinoline derivatives , it is likely that the compound could have multiple effects at the molecular and cellular level.
Action Environment
Factors such as ph, temperature, and the presence of other molecules could potentially affect the compound’s activity .
Future Directions
The future directions for this compound could involve further studies to evaluate its potential as an inhibitor of HIV-1 reverse transcriptase . The structure-activity relationship (SAR) studies can help in the identification of further leads as well as in the designing of newer potential inhibitors of HIV-1 RT .
Properties
IUPAC Name |
N-[3-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]propyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O6S/c1-25-17-11-14-6-8-21(13-15(14)12-18(17)26-2)28(23,24)10-4-7-20-19(22)16-5-3-9-27-16/h3,5,9,11-12H,4,6-8,10,13H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJYFLBMGUUVYAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2CN(CCC2=C1)S(=O)(=O)CCCNC(=O)C3=CC=CO3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.